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Compound of Interest

Compound Name:
2-(Chloromethyl)-1,3-oxazole-4-

carbaldehyde

CAS No.: 154136-85-3

Cat. No.: B14278873

Get Quote

Executive Summary: The Bifunctional Linchpin
The 2-chloromethyl-4-formyloxazole scaffold represents a high-value "linchpin" intermediate in

modern heterocyclic synthesis. Its utility stems from its orthogonal electrophilicity: the C2-

chloromethyl group acts as a potent alkylating agent (susceptible to

displacement), while the C4-formyl group serves as a classic carbonyl electrophile (susceptible
to condensation, reduction, and oxidation).

This dual reactivity allows for the rapid construction of complex, fused heterocyclic systems

such as imidazo[2,1-b]oxazoles and oxazolo[5,4-d]pyrimidines, which are increasingly relevant

in oncology and antimicrobial research. This guide details the synthesis, physicochemical

properties, and derivatization protocols for this scaffold, centering on the commercially stable

precursor Methyl 2-(chloromethyl)oxazole-4-carboxylate (CAS: 208465-72-9).

Structural Analysis & Physicochemical Properties[1]
[2][3]
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Electronic Architecture
The oxazole ring is a

-excessive heteroaromatic system, but the introduction of electron-withdrawing groups at C2
(chloromethyl) and C4 (formyl/carboxyl) significantly alters its electronic profile.

C2-Chloromethyl Center: The inductive effect of the oxazole nitrogen and oxygen renders

the exocyclic methylene carbon highly electrophilic. It is a "soft" electrophile, ideal for

reaction with thiols and secondary amines.

C4-Formyl Center: Conjugated with the oxazole double bond, this carbonyl is less

electrophilic than a simple aliphatic aldehyde but highly reactive toward nitrogen

nucleophiles for Schiff base formation.

Key Physical Data (Predicted & Experimental)
Note: Data below refers to the stable methyl ester precursor, as the free aldehyde is often

generated in situ.

Property
Methyl 2-
(chloromethyl)oxazole-4-
carboxylate

2-Chloromethyl-4-
formyloxazole (Aldehyde)

CAS Number 208465-72-9 Not widely listed (Transient)

Molecular Weight 175.57 g/mol 145.54 g/mol

Physical State Off-white to pale yellow solid Unstable oil / Solid (low MP)

Solubility DCM, EtOAc, DMSO, MeOH DCM, THF (anhydrous)

Stability Stable at -20°C under Oxidation-prone; store < -20°C

Reactivity Class Alkylating Agent (Lachrymator) Bifunctional Electrophile

Synthetic Pathways[2][4][5][6][7]
The most reliable route to 2-chloromethyl-4-formyloxazole derivatives is not direct synthesis,

but rather the controlled reduction of the corresponding ester. Direct cyclization to the aldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


is prone to side reactions due to the sensitivity of the formyl group.

Pathway Visualization (Graphviz)
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Figure 1: Synthetic workflow from amino acid precursors to the target aldehyde scaffold.

Experimental Protocols
Protocol A: Synthesis of the Core Ester
Rationale: This Hantzsch-type cyclization constructs the oxazole ring while installing the crucial

C2-chloromethyl group.

Reagents: L-Serine methyl ester hydrochloride (1.0 eq), Chloroacetonitrile (1.2 eq),

Triethylamine (2.5 eq), DCM (Solvent).

Procedure:

Suspend L-Serine methyl ester HCl in DCM at 0°C.

Add chloroacetonitrile followed by dropwise addition of triethylamine.

Stir at room temperature for 16h (formation of the intermediate imidate).

Cyclization: Treat the intermediate with thionyl chloride (

) or phosphoryl chloride (

) to induce cyclodehydration.

Workup: Quench with sat.
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, extract with EtOAc. Purify via silica flash chromatography (Hexane/EtOAc gradient).

Checkpoint: Confirm product via

-NMR (Singlet at

4.6-4.8 ppm for

; Singlet at

8.2-8.4 ppm for oxazole C5-H).

Protocol B: Controlled Reduction to 2-Chloromethyl-4-
formyloxazole
Rationale: DIBAL-H reduction at cryogenic temperatures prevents over-reduction to the

alcohol.

Setup: Flame-dried 3-neck flask,

atmosphere.

Reagents: Methyl 2-(chloromethyl)oxazole-4-carboxylate (1.0 eq), DIBAL-H (1.0 M in

toluene, 1.1 eq).

Step-by-Step:

Dissolve the ester in anhydrous Toluene/DCM (1:1) and cool to -78°C.

Add DIBAL-H dropwise over 30 mins, maintaining temp < -70°C.

Stir for 2 hours at -78°C. Monitor via TLC (aldehyde spot is usually less polar than alcohol

but more polar than ester).

Quench: Add methanol (5 eq) at -78°C, followed by sat. Rochelle’s salt solution. Warm to

RT and stir vigorously for 1h (to break aluminum emulsions).

Isolation: Extract with DCM, dry over

, and concentrate in vacuo.
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Storage: Use immediately or store as a solution in benzene/DCM at -20°C.

Reactivity & Derivatization Strategies
The power of this scaffold lies in Divergent Synthesis. You can selectively manipulate one

functional group without affecting the other by choosing the correct pH and nucleophile

hardness.

Divergent Reaction Map (Graphviz)
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Figure 2: Divergent synthesis capabilities of the scaffold.

Mechanistic Insight: The "Self-Validating" Cyclization
When reacting 2-chloromethyl-4-formyloxazole with a 1,2-diamine (e.g., ethylenediamine), the

reaction acts as a self-validating system for scaffold integrity.

Step 1: The primary amine condenses with the C4-formyl group (fast, kinetic control) to form

an imine.

Step 2: The second amine attacks the C2-chloromethyl group (intramolecular

).

Result: Formation of a fused bicyclic ring. If the starting material is degraded (e.g.,

hydrolyzed C2-Cl), cyclization fails, providing an immediate visual/analytical "fail" signal.
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Safety & Handling
Vesicant Warning: 2-chloromethyl oxazoles are alkylating agents similar to nitrogen

mustards. They are potential lachrymators and skin sensitizers.

Containment: All weighing and reactions must be performed in a fume hood.

Decontamination: Quench glassware and spills with dilute ammonia or 10% NaOH to

hydrolyze the alkyl chloride before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Properties and Reactivity of 2-
Chloromethyl-4-Formyloxazole Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14278873/docs#technical-guide-properties-and-
reactivity-of-2-chloromethyl-4-formyloxazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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